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Compound of Interest

Compound Name: Sudan IV

Cat. No.: B1681523

Sudan IV: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan IV, also known as Solvent Red 24, is a fat-soluble diazo dye belonging to the family of
Sudan dyes.[1] It is characterized by its vibrant red-orange color and is primarily utilized in
industrial applications for coloring nonpolar substances such as oils, fats, waxes, and plastics.
[2] In the laboratory setting, Sudan 1V is a widely used histological stain for the visualization of
lipids, triglycerides, and lipoproteins in frozen sections.[1][2] Despite its utility in staining,
Sudan IV is classified as a category 3 carcinogen by the International Agency for Research on
Cancer (IARC) and is not approved for use as a food additive.[1] This guide provides an in-
depth overview of the chemical structure, physicochemical properties, synthesis, analytical
methods, and toxicological pathways of Sudan IV.

Chemical Structure and Identification

Sudan IV is a bis(azo) compound with a complex aromatic structure. Its systematic IUPAC
name is 1-{[2-methyl-4-({2-methylphenyl}diazenyl)phenyl]diazenyl}naphthalen-2-ol.
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Identifier Value
1-{[2-methyl-4-({2-
IUPAC Name methylphenyl}diazenyl)phenyl]diazenyl}naphthal
en-2-ol
Molecular Formula C24H20N4O
CAS Number 85-83-6
PubChem CID 62330
Solvent Red 24, C.1. 26105, Oil Red 1V, Scarlet
Synonyms

Red

Physicochemical Properties

The physicochemical properties of Sudan IV are critical for its application as a lipophilic stain

and for understanding its behavior in biological and environmental systems.

Property Value

Molecular Weight 380.44 g/mol

Appearance Reddish-brown crystalline powder

Melting Point 199 °C (decomposes)

Boiling Point Not available

Solubility Insoluble in water; Soluble in fats, oils, acetone,

chloroform, and other organic solvents.

Absorption Maxima (Amax)

520 nm and 357 nm

Experimental Protocols
Synthesis of Sudan IV

The synthesis of Sudan IV is a multi-step process involving diazotization and azo coupling

reactions. While a detailed, publicly available, step-by-step protocol is not common due to its
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hazardous nature, the synthesis can be logically deduced from the principles of azo dye
chemistry. The key steps involve the formation of an aminoazo intermediate followed by a final

coupling reaction.

Workflow for the Synthesis of Sudan IV:

Step 2: Synthesis of Sudan IV
Azo Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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